tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate
Overview
Description
Tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate, more commonly referred to as TBDTC, is a chemical compound that is used in a variety of scientific research applications. It is a member of the spirocyclic class of compounds, and is a highly versatile organic molecule. It has a wide range of uses in the laboratory, and is often used as a starting material for the synthesis of various other compounds.
Scientific Research Applications
Supramolecular Arrangements
- Crystallography and Molecular Structures : Studies on derivatives of tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate, such as 8-tert-butyl-2,4-dioxo-1,3-diazaspiro[4.5]decane, have been conducted to understand their molecular and crystal structures. The findings suggest that these compounds play a role in supramolecular arrangements, influenced by substituents on the cyclohexane ring, forming dimers and ribbons in certain structures (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).
Stereochemistry
- Mirror Symmetry : Research on compounds structurally similar to tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate, like tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate, reveals insights into stereochemistry, showing molecules with imposed mirror symmetry (Dong, Yun, Suh, Ahn, & Ha, 1999).
Synthesis and Derivatives
- Novel Routes for Synthesis : Efforts in synthesizing new derivatives and understanding the reaction pathways of compounds related to tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate have been explored. These include studies on oxidative cleavage and amine coupling processes (Srinivasan, Narayana, Samshuddin, & Sarojini, 2012).
- Radiolabelled Derivatives : Research includes the synthesis of radiolabelled derivatives for potential applications in medical and biological fields (Tran et al., 2009).
Conformational Analysis
- Spirolactams as Pseudopeptides : The synthesis of spirolactams, closely related to tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate, has been investigated for their use as constrained surrogates in peptide synthesis. These studies offer insight into their conformational properties (Fernandez et al., 2002).
NMR Analysis and Configuration
- Stereochemistry and NMR : Detailed analyses using NMR techniques have been conducted on similar compounds to understand their stereochemistry and molecular configuration, which are crucial for their chemical behavior and potential applications (Guerrero-Alvarez, Moncayo-Bautista, & Ariza-Castolo, 2004).
Chemical Reactions
- Pathways in Reactions : Studies on the reaction pathways of compounds structurally related to tert-Butyl 2,4-dioxo-1,3,7-triazaspiro[4.5]decane-7-carboxylate, such as tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, have been carried out, offering insights into their chemical behavior (Moskalenko & Boev, 2012).
properties
IUPAC Name |
tert-butyl 2,4-dioxo-1,3,9-triazaspiro[4.5]decane-9-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O4/c1-11(2,3)19-10(18)15-6-4-5-12(7-15)8(16)13-9(17)14-12/h4-7H2,1-3H3,(H2,13,14,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDAAVVGTVULJRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)C(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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